Cas no 2096333-98-9 (Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1))

• Product Name: Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1)
• CAS No: 2096333-98-9
• MF: C₈H₁₃BClNO₃
• MW: 217.457721471786
• MDL: MFCD22887380
• CID: 5183731
• Update Time: 2026-03-05

Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1)

• MDL： MFCD22887380
• Inchi： 1S/C8H12BNO3.ClH/c1-6(2)13-8-5-7(9(11)12)3-4-10-8;/h3-6,11-12H,1-2H3;1H
• InChI Key： FHZFEPVIFONUPM-UHFFFAOYSA-N
• SMILES： O(C1N=CC=C(B(O)O)C=1)C(C)C.Cl

Additional information on Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1)

Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1) (CAS No. 2096333-98-9): A Key Intermediate in Modern Pharmaceutical Research

Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1), identified by its CAS number 2096333-98-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its hydrochloride salt form, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a pyridinyl group and a methylethoxy substituent, make it a versatile building block for designing novel therapeutic agents.

The< strong>Boronic acid moiety in this compound is well-known for its ability to participate in reversible coordination with metals and other organic molecules. This property is particularly valuable in the context of drug design, where boronic acids are often employed in the development of protease inhibitors and other enzyme-targeting agents. The< strong>pyridinyl group, on the other hand, contributes to the compound's solubility and bioavailability, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for various therapeutic targets. Among these targets, enzymes involved in inflammatory pathways and metabolic disorders have been extensively studied. The< strong>hydrochloride salt form of this boronic acid derivative enhances its stability and solubility, facilitating its use in both laboratory-scale synthesis and potential clinical applications.

One of the most compelling applications of< strong>Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1) is in the field of antiviral research. Boronic acid derivatives have shown promise as inhibitors of viral proteases, which are essential for viral replication. For instance, studies have demonstrated that boronic acid-containing compounds can effectively inhibit the activity of HIV protease, thereby blocking viral maturation and replication. The< strong>2-(1-methylethoxy)-4-pyridinyl substituent in this compound may enhance its binding affinity to viral proteases, making it a potent candidate for further development.

Additionally, this compound has found utility in the design of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By targeting specific kinases with< strong>Boronic acid derivatives, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression. The< strong>pyridinyl moiety may facilitate interactions with kinase active sites, improving the compound's inhibitory efficacy.

The synthesis of< strong>Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1) involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the< strong>methylethoxy group at the 2-position of the pyridine ring enhances the compound's reactivity and functionalization potential. This allows for further derivatization to create a wide array of pharmacophores tailored to specific biological targets.

In conclusion, Boronic acid, B-[2-(1-methylethoxy)-4-pyridinyl]-, hydrochloride (1:1), with its CAS number 2096333-98-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for boronic acid derivatives, compounds like this one are poised to play a pivotal role in next-generation drug discovery and development.